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Compound of Interest

Compound Name: Trimethylacetonitrile

Cat. No.: B147661

For immediate release

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for the safety of
personnel and the protection of the environment. This document provides essential safety and
logistical information for the proper disposal of trimethylacetonitrile (also known as
pivalonitrile or tert-butyl cyanide), a flammable and toxic nitrile compound commonly used in
research and development. Adherence to these procedures is critical for minimizing risks and
ensuring regulatory compliance.

l. Immediate Safety and Handling Considerations

Trimethylacetonitrile is a highly flammable liquid and vapor that is toxic if swallowed, in
contact with skin, or if inhaled.[1] It is crucial to handle this chemical in a well-ventilated area,
preferably within a chemical fume hood, and to wear appropriate personal protective equipment
(PPE), including gloves, eye and face protection.[2][3] All sources of ignition must be eliminated
from the handling and storage areas.[2][4][5] Grounding and bonding of containers and
receiving equipment is necessary to prevent static discharge.[1][2]

Il. Spill Management

In the event of a spill, evacuate the area and remove all ignition sources.[2][4] For small spills,
absorb the liquid with an inert material such as dry sand or vermiculite.[2][3][4] The absorbent
material should then be collected in a suitable, closed container for disposal as hazardous
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waste.[2][4][5] For larger spills, contain the spill by bunding if possible and prevent entry into
drains.[3][5]

lll. Disposal Procedures

Chemical waste generators are responsible for correctly classifying and disposing of chemical
waste in accordance with all applicable local, regional, and national regulations.[4]
Trimethylacetonitrile is classified as a hazardous waste.[4]

Recommended Disposal Methods:

o Chemical Incineration: The preferred method of disposal is to burn the chemical in a
chemical incinerator equipped with an afterburner and scrubber.[1][6]

o Licensed Waste Disposal Service: For laboratories without incineration facilities, or for larger
guantities, trimethylacetonitrile should be transferred to a suitable container, clearly labeled
as hazardous waste, and collected by a licensed professional waste disposal company.[1][6]

o Small Quantity Evaporation (Conditional): For very small quantities, evaporation in a safe,
open area may be permissible, but only if allowed by local regulations and conducted in a
way that prevents exposure to fumes.[1] This method is generally not recommended due to
the chemical's toxicity.

Empty Containers: Empty containers of trimethylacetonitrile should be treated as hazardous
waste, as they may retain chemical residue. They should be properly labeled and disposed of
through the hazardous waste program.

IV. Quantitative Data Summary

The following table summarizes key quantitative data for trimethylacetonitrile, which is
essential for safe handling and disposal planning.
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Property Value Source(s)
CAS Number 630-18-2 [1]
Molecular Formula C5H9N [1]
Molar Mass 83.13 g/mol [1]
Density 0.752 g/mL at 25 °C

Boiling Point 105-106 °C

Melting Point 15-16 °C

Flash Point 4 °C (closed cup)

UN Number 1992 (for transport) [4]
Hazard Class 3 (Flammable Liquid) [4]
Subsidiary Hazard Class 6.1 (Toxic) [4]

V. Experimental Protocols and Methodologies

Protocol for Small Spill Cleanup:

o Ensure Safety: Don appropriate PPE (gloves, safety goggles, lab coat). Ensure the area is
well-ventilated and all ignition sources are removed.

o Containment: For liquid spills, surround the area with an inert absorbent material (e.g.,
vermiculite, dry sand).

o Absorption: Gently cover and absorb the spilled trimethylacetonitrile with the inert material.

o Collection: Using non-sparking tools, carefully scoop the contaminated absorbent material
into a designated, labeled, and sealable hazardous waste container.

» Decontamination: Clean the spill area with a suitable solvent (e.g., soap and water),
collecting the cleaning materials as hazardous waste.
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» Disposal: Seal the hazardous waste container and store it in a designated satellite
accumulation area for pickup by a licensed waste disposal service.

VI. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of

trimethylacetonitrile.
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Caption: Decision workflow for the proper disposal of trimethylacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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